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Compound of Interest

Compound Name: Alox Aqualox 232

Cat. No.: B1176892 Get Quote

Technical Support Center: Alox Aqualox 232
Series
Disclaimer: The product "Alox Aqualox 232" is not found in manufacturer literature. This

technical support guide pertains to the commercially available Aqualox® 232H and Aqualox®

232B, water-based corrosion inhibitors composed of amine salts of organic acids. This

information is intended for researchers, scientists, and professionals in laboratory and small-

scale manufacturing environments.

Frequently Asked Questions (FAQs)
Q1: What are Aqualox 232H and Aqualox 232B?

Aqualox 232H and 232B are water-based corrosion inhibitors primarily used in metalworking

fluids and other aqueous industrial systems to protect ferrous metals from corrosion. They are

based on amine salts of organic acids, which function by forming a protective film on the metal

surface.

Q2: What is the primary difference between Aqualox 232H and Aqualox 232B?

The main distinction lies in their compatibility with water hardness. Aqualox 232H is suitable for

use in water with a hardness of less than 500 ppm. For harder water, Aqualox 232B is

recommended as it offers enhanced stability.
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Q3: Is there an optimal operating temperature for Aqualox 232 series products?

While specific operating temperature ranges are not publicly available in technical data sheets,

as a general principle, the efficiency of water-based corrosion inhibitors can be affected by

temperature. Elevated temperatures can increase the rate of corrosion and may impact the

stability of the protective film formed by the inhibitor. It is advisable to conduct performance

tests at your specific operating temperatures.

Q4: Can Aqualox 232 series products be used in applications outside of metalworking?

While designed for metalworking fluids, their properties as water-based corrosion inhibitors for

ferrous metals suggest potential utility in other closed-loop aqueous systems where corrosion is

a concern. However, compatibility with other system components and materials should be

thoroughly evaluated. For any application involving biological or sensitive chemical processes,

extensive testing is required to ensure non-interference.

Q5: How does pH affect the performance of Aqualox 232 series inhibitors?

The effectiveness of Aqualox 232 is enhanced when blended to raise the pH of the aqueous

solution. Maintaining a stable, alkaline pH is crucial for optimal corrosion inhibition. A drop in pH

can indicate bacterial contamination or degradation of the fluid, leading to reduced

performance.

Troubleshooting Guide
Issue 1: Reduced Corrosion Protection at Elevated
Temperatures

Symptom: Increased rust or corrosion on ferrous metal components when the system

operates at higher than ambient temperatures.

Potential Causes:

Increased Corrosion Rate: Higher temperatures generally accelerate the electrochemical

process of corrosion.
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Inhibitor Film Instability: The protective molecular film formed by the amine carboxylate

may become less stable or desorb from the metal surface at elevated temperatures.

Thermal Degradation: Although unlikely at moderate temperatures, extreme heat could

potentially lead to the degradation of the inhibitor components.

Troubleshooting Steps:
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Start: Corrosion Observed
at Elevated Temperature

1. Verify Inhibitor
Concentration

Concentration within
recommended range?

Adjust concentration
and re-evaluate

No

2. Measure System pH

Yes

pH within optimal
alkaline range?

Adjust pH with a
compatible buffer

No

3. Conduct Controlled
Temperature Study

(See Experimental Protocol)

Yes

Evaluate performance
at operating temperature

Consider alternative inhibitor
for high-temperature applications

If performance is inadequate

End: Resolution
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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